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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B7805052

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Naltriben mesylate stock solutions. Naltriben is a potent and selective antagonist for the delta-
opioid receptor, making it a valuable tool in neuroscience research and drug development.

Chemical and Physical Properties

A summary of the key quantitative data for Naltriben mesylate is presented in the table below

for easy reference.
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Property Value Reference
Molecular Formula C26H25NOa4 + CH3SOsH [1]
Molecular Weight 511.6 g/mol [1]

Purity >98% [1]
Appearance A solid [1]
Solubility in DMSO Solub-le to 50 mM with gentle 2]

warming

Storage Temperature -20°C [1]

Stability > 4 years at -20°C [11[3]

CAS Number 122517-78-6 [1]

Mechanism of Action and Signaling Pathway

Naltriben mesylate is a selective antagonist of the d-opioid receptor (DOR), a G-protein
coupled receptor (GPCR).[4] The d-opioid receptor is coupled to inhibitory G-proteins (Gi/Go).
[5] Upon activation by endogenous ligands like enkephalins, the receptor inhibits adenylyl
cyclase, leading to a decrease in intracellular cyclic AMP (cCAMP) levels.[5][6] It also modulates
ion channels, primarily by activating G-protein-coupled inwardly rectifying potassium channels
(GIRKSs) and inhibiting N-type voltage-gated calcium channels.[2] This results in neuronal
hyperpolarization and reduced neurotransmitter release. Naltriben, as an antagonist, blocks
these effects by preventing the binding of agonists to the d-opioid receptor.[4]
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Caption: Naltriben antagonism of the &-opioid receptor signaling pathway.

Experimental Protocols
Materials

+ Naltriben mesylate powder
¢ Anhydrous Dimethyl sulfoxide (DMSQO)
» Sterile, amber microcentrifuge tubes or vials

+ Calibrated analytical balance
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o Vortex mixer
o Pipettes and sterile filter tips

o Optional: Water bath or heat block

Protocol for Preparing a 10 mM Stock Solution

This protocol provides a method for preparing a 10 mM stock solution of Naltriben mesylate in
DMSO.

o Preparation: Before handling, ensure you have reviewed the Safety Data Sheet (SDS) for
Naltriben mesylate.[1] This compound should be handled in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves and safety glasses,
should be worn.

» Weighing: Accurately weigh out 5.12 mg of Naltriben mesylate powder using a calibrated
analytical balance and place it into a sterile amber microcentrifuge tube.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Naltriben
mesylate.

e Dissolution:
o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure all the solid has dissolved.

o If the compound does not fully dissolve, gentle warming (e.g., in a 37°C water bath) for 5-
10 minutes can be applied.[2] Vortex again after warming.

e Storage:

o Once fully dissolved, the 10 mM stock solution should be stored at -20°C in a tightly
sealed amber vial to protect it from light and moisture.[1]

o For frequent use, it is advisable to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.
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Calculation for a 10 mM Stock Solution

To determine the mass of Naltriben mesylate needed to prepare a 10 mM stock solution in 1
mL of DMSO, the following calculation is used:

e Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

e Mass (mg) = [10 mmol/L] x [0.001 L] x [511.6 g/mol ] = 0.005116 g = 5.12 mg
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Caption: Workflow for preparing Naltriben mesylate stock solution.
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Safety and Handling

Naltriben mesylate should be considered hazardous until further information is available.[1]
Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[1] Wash hands
thoroughly after handling.[1] It is intended for research use only and is not for human or
veterinary diagnostic or therapeutic use.[1] Always consult the material's Safety Data Sheet
(SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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